Cas no 1806182-81-9 (Ethyl 3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1806182-81-9
• MF: C₁₀H₆F₆INO₃
• MW: 429.054436206818
• CID: 4837829
• Update Time: 2025-06-08

Ethyl 3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H6F6INO3/c1-2-20-8(19)4-3-5(21-10(14,15)16)18-7(6(4)17)9(11,12)13/h3H,2H2,1H3
• InChI Key： CSJHYSPCJAEUCW-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NC(=CC=1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 4.2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate

Research Brief on Ethyl 3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS: 1806182-81-9)

Ethyl 3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS: 1806182-81-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This pyridine derivative, characterized by its trifluoromethoxy and trifluoromethyl substituents, serves as a versatile building block in the synthesis of biologically active molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and agrochemicals.

The compound's unique structural features, including the electron-withdrawing trifluoromethyl and trifluoromethoxy groups, contribute to its enhanced reactivity and metabolic stability. Researchers have exploited these properties in palladium-catalyzed cross-coupling reactions, where the iodine substituent at the 3-position serves as an excellent leaving group. Recent publications in the Journal of Medicinal Chemistry (2023) demonstrate its utility in Suzuki-Miyaura couplings for the synthesis of novel heterocyclic compounds with potential anticancer activity.

In a groundbreaking study published in ACS Chemical Biology (2024), scientists utilized Ethyl 3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate as a key intermediate in the development of selective JAK3 inhibitors. The research team successfully modified the ester functionality at the 4-position to generate a series of amide derivatives, several of which showed promising activity in autoimmune disease models. This work underscores the compound's importance as a scaffold in targeted drug discovery.

From a synthetic chemistry perspective, recent advancements in continuous flow chemistry have improved the production efficiency of this compound. A 2023 study in Organic Process Research & Development reported an optimized continuous flow synthesis route that achieved 85% yield with significantly reduced reaction times compared to traditional batch methods. This technological advancement addresses previous challenges in scaling up production while maintaining high purity standards.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies published in the Journal of Chemical Information and Modeling (2024) have provided detailed insights into its conformational preferences and electronic structure. These findings are particularly valuable for structure-activity relationship studies, as they help explain the observed biological activities of derivatives containing this core structure.

Looking forward, research directions for Ethyl 3-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate appear promising. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for inflammatory and oncological indications. The increasing number of patent applications filed in 2023-2024 covering its derivatives suggests growing commercial interest in this chemical scaffold.